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Compound of Interest

Compound Name: ALK4290 dihydrochloride

Cat. No.: B10860155 Get Quote

Technical Support Center: ALK4290
Dihydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with ALK4290
dihydrochloride. The information provided addresses common solubility issues encountered

when preparing and using ALK4290 dihydrochloride in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is ALK4290 dihydrochloride and what is its mechanism of action?

A1: ALK4290, also known as AKST4290, is a potent and orally active inhibitor of the C-C

chemokine receptor type 3 (CCR3).[1] Its dihydrochloride salt is often used in research.

ALK4290 targets the CCR3 receptor, which is involved in inflammatory responses, and has

been investigated for its therapeutic potential in conditions like neovascular age-related

macular degeneration and Parkinson's disease.[1] The inhibition of CCR3 by ALK4290 blocks

the downstream signaling pathways activated by ligands such as eotaxin.

Q2: I am having trouble dissolving ALK4290 dihydrochloride. What are the recommended

solvents?
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A2: ALK4290 dihydrochloride has limited solubility in aqueous solutions. The recommended

starting solvent for creating a stock solution is dimethyl sulfoxide (DMSO). For in vivo studies,

co-solvent systems are typically required to achieve the desired concentration and maintain

solubility upon administration.

Q3: My ALK4290 dihydrochloride precipitates when I dilute my DMSO stock solution into an

aqueous buffer for my in vitro assay. What can I do?

A3: This is a common issue known as precipitation upon dilution. Here are several strategies to

address this:

Optimize the final DMSO concentration: Ensure the final concentration of DMSO in your

aqueous buffer is sufficient to maintain solubility, but low enough to avoid cellular toxicity

(typically ≤0.5%).

Use a pre-warmed buffer: Warming your aqueous buffer before adding the DMSO stock can

sometimes improve solubility.

Add the stock solution to the buffer slowly while vortexing: This helps to ensure rapid and

uniform mixing, preventing localized high concentrations of the compound that can lead to

precipitation.

Consider the use of a surfactant: A low concentration of a biocompatible surfactant, such as

Tween-80, in your final solution can help to maintain the solubility of hydrophobic

compounds.

Q4: What is the stability of ALK4290 dihydrochloride in solution?

A4: Stock solutions of ALK4290 in DMSO are stable for up to 6 months when stored at -80°C

and for up to 1 month at -20°C.[1] It is recommended to prepare fresh dilutions in aqueous

buffers for each experiment and to avoid repeated freeze-thaw cycles of the stock solution.

Solubility Data
The following table summarizes the known solubility of ALK4290.
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Solvent/Vehicle Concentration Observation

DMSO 50 mg/mL (97.65 mM)
Requires sonication and

warming to 60°C.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.88 mM) Clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.5 mg/mL (4.88 mM)

Suspended solution; requires

sonication.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.88 mM) Clear solution.[1]

Experimental Protocols
Protocol 1: Preparation of ALK4290 Dihydrochloride
Stock Solution for In Vitro Assays
This protocol provides a general guideline for preparing a stock solution of ALK4290
dihydrochloride for use in cell-based assays.

Materials:

ALK4290 dihydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Warming bath or heat block

Procedure:

Equilibrate the ALK4290 dihydrochloride powder and DMSO to room temperature.

Weigh the desired amount of ALK4290 dihydrochloride and place it in a sterile

microcentrifuge tube.
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Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 50

mg/mL).

Vortex the solution thoroughly.

If the compound does not fully dissolve, warm the solution to 60°C and use sonication until

the solution is clear.

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

Protocol 2: Preparation of ALK4290 Dihydrochloride
Formulation for In Vivo Studies
This protocol describes the preparation of a clear solution of ALK4290 for in vivo

administration.

Materials:

ALK4290 dihydrochloride

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline solution

Sterile conical tubes

Vortex mixer

Procedure:
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Prepare a stock solution of ALK4290 in DMSO (e.g., 25 mg/mL).

In a sterile conical tube, add the required volume of the ALK4290 DMSO stock solution (10%

of the final volume).

Add PEG300 (40% of the final volume) and mix thoroughly by vortexing.

Add Tween-80 (5% of the final volume) and mix thoroughly.

Finally, add saline (45% of the final volume) to reach the desired final volume and mix until a

clear solution is obtained.[1]

Visualizations
CCR3 Signaling Pathway

Extracellular Cell Membrane

Intracellular

Eotaxin CCR3
(G-protein coupled receptor)

Binds

Gαi / GβγActivates

PLC

PI3K

p38 MAPK

PIP2

Cleaves

IP3 & DAG Ca²⁺ Release

Cellular Responses
(Chemotaxis, Degranulation)

Akt

Ras/Raf MEK ERK

ALK4290
(Inhibitor)

Click to download full resolution via product page

Caption: CCR3 signaling pathway and the inhibitory action of ALK4290.
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Experimental Workflow for Preparing ALK4290
Dihydrochloride for In Vitro Assays
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Caption: Workflow for preparing ALK4290 dihydrochloride solutions.
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Solubility Issue Encountered
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Caption: A logical workflow for troubleshooting solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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